N-(2-methyl-4-nitroso-1H-indol-5-yl)hydroxylamine

• Molecular Formula: C9H9N3O2
• Molecular Weight: 191.19 g/mol
• IUPAC Name: N-(2-methyl-4-nitroso-1H-indol-5-yl)hydroxylamine
• InChI: InChI=1S/C9H9N3O2/c1-5-4-6-7(10-5)2-3-8(11-13)9(6)12-14/h2-4,10-11,13H,1H3
• InChI Key: QPGFATCROJQOLS-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC2=C(N1)C=CC(=C2N=O)NO

Description

N-(2-methyl-4-nitroso-1H-indol-5-yl)hydroxylamine, also known as MNNG, is a chemical compound that has been widely used in scientific research due to its ability to induce DNA damage.

Mechanism of Action

N-(2-methyl-4-nitroso-1H-indol-5-yl)hydroxylamine induces DNA damage by alkylating guanine residues in DNA, resulting in the formation of O6-methylguanine. This modification can lead to mutations, chromosomal aberrations, and cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(2-methyl-4-nitroso-1H-indol-5-yl)hydroxylamine depend on the dose and duration of exposure. At low doses, N-(2-methyl-4-nitroso-1H-indol-5-yl)hydroxylamine can induce DNA repair mechanisms and promote cell survival. However, at high doses, N-(2-methyl-4-nitroso-1H-indol-5-yl)hydroxylamine can cause extensive DNA damage and cell death. N-(2-methyl-4-nitroso-1H-indol-5-yl)hydroxylamine has also been shown to induce oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methyl-4-nitroso-1H-indol-5-yl)hydroxylamine in lab experiments is its ability to induce specific types of DNA damage, which can be useful for studying the effects of DNA damage on cells and organisms. However, N-(2-methyl-4-nitroso-1H-indol-5-yl)hydroxylamine can also be toxic to cells at high doses, which can limit its use in certain experiments. Additionally, the effects of N-(2-methyl-4-nitroso-1H-indol-5-yl)hydroxylamine can vary depending on the cell type and experimental conditions, which can make it difficult to compare results across studies.

Future Directions

There are several future directions for research on N-(2-methyl-4-nitroso-1H-indol-5-yl)hydroxylamine. One area of interest is the development of new therapies that can target cells with DNA damage induced by N-(2-methyl-4-nitroso-1H-indol-5-yl)hydroxylamine. Another area of research is the identification of biomarkers that can predict the response of cells to N-(2-methyl-4-nitroso-1H-indol-5-yl)hydroxylamine-induced DNA damage. Additionally, further studies are needed to understand the mechanisms underlying the biochemical and physiological effects of N-(2-methyl-4-nitroso-1H-indol-5-yl)hydroxylamine and to identify potential strategies for mitigating its toxic effects.

Synthesis Methods

N-(2-methyl-4-nitroso-1H-indol-5-yl)hydroxylamine can be synthesized by the nitrosation of 2-methylindole-5-carboxylic acid with sodium nitrite in the presence of hydrochloric acid. The resulting product is then treated with hydroxylamine hydrochloride to obtain N-(2-methyl-4-nitroso-1H-indol-5-yl)hydroxylamine.

Scientific Research Applications

N-(2-methyl-4-nitroso-1H-indol-5-yl)hydroxylamine has been used extensively in scientific research to study the effects of DNA damage on cells and organisms. It is commonly used to induce mutations in bacterial and mammalian cells, as well as in animal models. N-(2-methyl-4-nitroso-1H-indol-5-yl)hydroxylamine has also been used to study the role of DNA damage in cancer development and to test the efficacy of potential cancer therapies.